Cas no 19995-38-1 (2-(2-Chloroethyl)thiophene)

• Product Name: 2-(2-Chloroethyl)thiophene
• CAS No: 19995-38-1
• MF: C₆H₇ClS
• MW: 146.637779474258
• MDL: MFCD11646274
• CID: 51441
• PubChem ID: 11412456
• Update Time: 2025-11-06

2-(2-Chloroethyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloroethyl)thiophene
• 2-(2-Chlor-aethyl)-thiophen
• 2-(2-chloroethyl)-thiophene
• 2-(2-chloro-ethyl)-thiophene
• 2-(2-thienyl)ethyl chloride
• 2-(chloroethyl)-2-thiophene
• 2-(thien-2-yl)ethyl chloride
• AC1Q3UIT
• AG-E-46295
• AGN-PC-008LI3
• CTK4E2988
• SureCN1309426
• Thiophene,2-(2-chloroethyl)-
• 19995-38-1
• DTXSID10464992
• J-505581
• AKOS009359753
• Thiophene, 2-(2-chloroethyl)-
• E78020
• C6H7ClS
• SCHEMBL1309426
• CS-0252865
• A879897
• F8881-4950
• EN300-61842
• FMOIXKQKOWLYEK-UHFFFAOYSA-N
• BS-53089
• DB-354700

• MDL： MFCD11646274
• Inchi： 1S/C6H7ClS/c7-4-3-6-2-1-5-8-6/h1-2,5H,3-4H2
• InChI Key： FMOIXKQKOWLYEK-UHFFFAOYSA-N
• SMILES： ClCCC1=CC=CS1

Computed Properties

• Exact Mass: 145.99600
• Monoisotopic Mass: 145.9956991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 65.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.191
• Boiling Point: 201 ºC
• Flash Point: 96 ºC
• Refractive Index: 1.546
• PSA: 28.24000
• LogP: 2.52940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-(2-Chloroethyl)thiophene

2-(2-Chloroethyl)thiophene: A Comprehensive Overview

The compound with CAS No. 19995-38-1, commonly referred to as 2-(2-Chloroethyl)thiophene, is a heterocyclic aromatic compound that has garnered significant attention in various scientific and industrial applications. This compound is characterized by its thiophene ring structure, which is a five-membered ring consisting of four carbon atoms and one sulfur atom. The presence of the chloroethyl group at the 2-position of the thiophene ring introduces unique chemical properties, making it a versatile molecule for diverse applications.

Thiophene derivatives have been extensively studied due to their electronic properties and potential applications in materials science, pharmaceuticals, and organic electronics. The chloroethyl group attached to the thiophene ring in 2-(2-Chloroethyl)thiophene adds functionality, enabling further chemical modifications. Recent studies have explored the use of this compound as an intermediate in the synthesis of more complex molecules, particularly in the development of novel materials with tailored electronic properties.

One of the most notable applications of 2-(2-Chloroethyl)thiophene is in the field of organic electronics. Researchers have investigated its potential as a building block for constructing conjugated polymers and small molecules for use in organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). The thiophene moiety is known for its ability to facilitate charge transport, while the chloroethyl group can be utilized for further functionalization to enhance device performance. Recent advancements in this area have demonstrated improved charge carrier mobility and device efficiency when incorporating this compound into polymer backbones.

In addition to its role in materials science, 2-(2-Chloroethyl)thiophene has also been explored in medicinal chemistry. The thiophene ring is a common structural motif in many bioactive compounds, and the introduction of the chloroethyl group provides additional sites for substitution, allowing for the design of molecules with specific pharmacological properties. For instance, studies have shown that derivatives of this compound exhibit potential anti-inflammatory and antioxidant activities, making them promising candidates for drug development.

The synthesis of 2-(2-Chloroethyl)thiophene typically involves a two-step process: first, the preparation of thiophene via sulfurization reactions or cyclization of appropriate precursors; second, the introduction of the chloroethyl group through electrophilic substitution or other coupling reactions. Recent research has focused on optimizing these steps to improve yield and purity, as well as to develop more environmentally friendly synthesis routes.

From an environmental standpoint, understanding the fate and behavior of 2-(2-Chloroethyl)thiophene in various ecosystems is crucial. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with microbial degradation being a key pathway. However, further research is needed to assess its long-term impact on aquatic and terrestrial environments.

In conclusion, 2-(2-Chloroethyl)thiophene (CAS No. 19995-38-1) is a multifaceted compound with significant potential across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in materials science, pharmaceuticals, and organic electronics. As research continues to uncover new applications and optimize its synthesis and utilization, this compound is poised to play an increasingly important role in both academic and industrial settings.